2-(1-Isobutyl-4-(4-methylbenzoyl)-5-(methylthio)-2-oxo-2,5-dihydro-1H-pyrrol-3-yl)acetic acid

• Molecular Formula: C19H23NO4S
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 2-[3-(4-methylbenzoyl)-1-(2-methylpropyl)-2-methylsulfanyl-5-oxo-2H-pyrrol-4-yl]acetic acid
• InChI: InChI=1S/C19H23NO4S/c1-11(2)10-20-18(24)14(9-15(21)22)16(19(20)25-4)17(23)13-7-5-12(3)6-8-13/h5-8,11,19H,9-10H2,1-4H3,(H,21,22)
• InChI Key: HWDDZHVTKMOQJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C(=O)N(C2SC)CC(C)C)CC(=O)O

Description

This compound features a 2,5-dihydro-1H-pyrrol-2-one core substituted with:

• 4-(4-Methylbenzoyl): Aromatic ketone group common in anti-inflammatory agents (e.g., Tolmetin) .
• 5-(Methylthio): Sulfur-containing substituent that may influence redox properties or enzyme binding.
• 3-Acetic Acid: Polar carboxylate group critical for solubility and biological interactions.

For example, alkylation with monochloroacetic acid (as in ) or hydrolysis of ester intermediates () are plausible steps .

Preparation Methods

The synthesis of 2-(1-Isobutyl-4-(4-methylbenzoyl)-5-(methylthio)-2-oxo-2,5-dihydro-1H-pyrrol-3-yl)acetic acid involves multiple steps. The synthetic route typically starts with the preparation of the pyrrole ring, followed by the introduction of the isobutyl, benzoyl, and methylthio groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these reaction conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(1-Isobutyl-4-(4-methylbenzoyl)-5-(methylthio)-2-oxo-2,5-dihydro-1H-pyrrol-3-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The presence of the pyrrole ring and other functional groups allows it to bind to certain enzymes or receptors, modulating their activity. This can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	References
2-(1-Isobutyl-4-(4-methylbenzoyl)-5-(methylthio)-2-oxo-2,5-dihydro-1H-pyrrol-3-yl)acetic acid	C20H23NO4S	373.47*	Isobutyl, 4-methylbenzoyl, methylthio, 2-oxo	Hypothesized enzyme inhibitor	N/A
Tolmetin (2-[1-Methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetic acid)	C15H15NO3	257.29	Methyl, 4-methylbenzoyl	Analgesic, NSAID
2-(1-Ethyl-4-(furan-2-carbonyl)-5-(methylthio)-2-oxo-2,5-dihydro-1H-pyrrol-3-yl)acetic acid	C14H15NO5S	309.34	Ethyl, furan-2-carbonyl, methylthio	Discontinued (unknown)
2-Hydroxy-5-(3-hydroxy-4-(4-methylbenzoyl)-5-(4-nitrophenyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid	C25H18N2O8	474.43	Nitrophenyl, hydroxyl, 4-methylbenzoyl	Protein interaction stabilizer

*Calculated based on formula.

Key Observations:

Structural Variations: Isobutyl vs. 4-Methylbenzoyl vs. Methylthio vs. Nitrophenyl: The methylthio group in the target compound could act as a hydrogen bond acceptor, whereas the nitro group in ’s compound is electron-withdrawing, possibly enhancing reactivity .

Biological Activity: Tolmetin’s carboxylic acid group is essential for COX enzyme inhibition, a mechanism shared with other NSAIDs . The methylthio group in the target compound may confer unique selectivity for enzymes like CDK2 or cellobiase, as seen in sulfur-containing thiazolidinones () .

Synthesis Methods: Tolmetin is synthesized via condensation of methyl 4-methylbenzoylacetate with methyl glycinate . The target compound may require regioselective alkylation (e.g., using monochloroacetic acid) and oxidation steps to introduce the 2-oxo and methylthio groups .

Computational Insights :

• AutoDock4 () could model the target compound’s binding to proteins, while Multiwfn () might analyze electron localization differences caused by substituents like methylthio .

Research Findings

• Tolmetin Pharmacokinetics : Rapid absorption (Tmax = 30–60 min) and renal excretion, with plasma protein binding >99% .
• Enzyme Inhibition: Fluorinated thiazolidinones () show IC50 values of 1.2–3.8 µM against CDK2, suggesting the target compound’s methylthio group could enhance similar activity .
• Stability: The 2-oxo group in the target compound may increase metabolic stability compared to non-oxidized analogs.

Biological Activity

The compound 2-(1-Isobutyl-4-(4-methylbenzoyl)-5-(methylthio)-2-oxo-2,5-dihydro-1H-pyrrol-3-yl)acetic acid , with CAS number 1269527-87-8 , is a pyrrole derivative that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

The molecular formula of the compound is $C_{19}H_{23}NO_4S$, and it has a molecular weight of approximately 361.46 g/mol . The structural complexity suggests potential interactions with various biological targets.

Pharmacological Properties

Recent studies have indicated that this compound exhibits several pharmacological activities:

Structure-Activity Relationship (SAR)

Understanding the SAR of this compound is crucial for optimizing its biological activity. The following key points summarize the findings related to its structure:

• The presence of the isobutyl group enhances lipophilicity, potentially improving membrane permeability.
• The 4-methylbenzoyl moiety contributes to binding affinity with biological targets due to π-π stacking interactions.
• The methylthio group may play a role in modulating biological activity by influencing electron density around the nitrogen atom in the pyrrole ring.

Case Studies and Research Findings

Several studies have investigated the biological activity of similar compounds and provided insights into their mechanisms:

• Aldose Reductase Inhibition : A study comparing various derivatives indicated that modifications to the pyrrole structure could enhance inhibitory potency against ALR2 . Molecular docking simulations identified critical residues involved in binding, providing a roadmap for future modifications.
• Cytotoxicity Assessment : Research on related compounds showed low antiproliferative effects on HepG2 cell lines, suggesting that while some derivatives are potent inhibitors of ALR2, they may exhibit limited cytotoxicity .

Data Table: Biological Activities of Related Compounds

Compound Name	CAS Number	IC50 (µM)	Activity Type	Reference
Epalrestat	7240-84-8	0.15	Aldose Reductase Inhibitor
Pyrrole Derivative A	1269527-87-8	<0.1	Aldose Reductase Inhibitor
Pyrrole Derivative B	1269527-88-X	0.5	Anticancer Activity